Cas no 103688-23-9 (Ethanone,1-[4,5-dihydro-5-[(4-methylphenyl)sulfonyl]-3-phenyl-2H-pyrazolo[4,3-c]quinolin-2-yl]-)

• Product name: Ethanone,1-[4,5-dihydro-5-[(4-methylphenyl)sulfonyl]-3-phenyl-2H-pyrazolo[4,3-c]quinolin-2-yl]-
• CAS No: 103688-23-9
• MF: C₂₅H₂₁N₃O₃S
• MW: 443.51754450798
• CID: 206368
• PubChem ID: 13573268

Ethanone,1-[4,5-dihydro-5-[(4-methylphenyl)sulfonyl]-3-phenyl-2H-pyrazolo[4,3-c]quinolin-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4,5-dihydro-5-[(4-methylphenyl)sulfonyl]-3-phenyl-2H-pyrazolo[4,3-c]quinolin-2-yl]-
• 1-[5-(4-methylphenyl)sulfonyl-3-phenyl-4H-pyrazolo[4,3-c]quinolin-2-yl]ethanone
• 2-Acetyl-4,5-dihydro-3-phenyl-5-tosyl-2H-pyrazolo(4,3-c)quinoline
• 2-acetyl-4,5-dihydro-3-phenyl-5-tosyl-2H-pyrazolo[4,3-c]quinoline
• 2-acetyl-4,5-dihydro-3-phenyl-5-tosyl-2H-pyrazolo< 4,3-c> quinoline
• 2-Acetyl-4,5-dihydro-5-((4-methylphenyl)sulfonyl)-3-phenyl-2H-pyrazolo(4,3-c)quinoline
• 2H-Pyrazolo(4,3-c)quinoline, 4,5-dihydro-2-acetyl-5-((4-methylphenyl)sulfonyl)-3-phenyl-
• AGN-PC-00N4D4
• BRN 5657576
• LS-129324
• 103688-23-9
• DTXSID50146008

• Inchi： InChI=1S/C25H21N3O3S/c1-17-12-14-20(15-13-17)32(30,31)27-16-22-24(21-10-6-7-11-23(21)27)26-28(18(2)29)25(22)19-8-4-3-5-9-19/h3-15H,16H2,1-2H3
• InChI Key： SQNKQWDDDQDAHG-UHFFFAOYSA-N
• SMILES： CC1=CC=C(S(N2CC3=C(N(N=C3C3=CC=CC=C23)C(=O)C)C2=CC=CC=C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 443.13053
• Monoisotopic Mass: 443.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 72.27